Cas no 2322926-89-4 ((2S)-1-aminopropane-2-sulfonamide)

• Product Name: (2S)-1-aminopropane-2-sulfonamide
• CAS No: 2322926-89-4
• MF: C₃H₁₀N₂O₂S
• MW: 138.188699245453
• MDL: MFCD34563163
• CID: 5619705
• PubChem ID: 96680630
• Update Time: 2025-05-23

(2S)-1-aminopropane-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2322926-89-4
• EN300-28332013
• (2S)-1-aminopropane-2-sulfonamide

• MDL： MFCD34563163
• Inchi： 1S/C3H10N2O2S/c1-3(2-4)8(5,6)7/h3H,2,4H2,1H3,(H2,5,6,7)/t3-/m0/s1
• InChI Key： LQVAQUHURBYBSG-VKHMYHEASA-N
• SMILES： S([C@@H](C)CN)(N)(=O)=O

Computed Properties

• Exact Mass: 138.04629874g/mol
• Monoisotopic Mass: 138.04629874g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.6
• Topological Polar Surface Area: 94.6Ų

Additional information on (2S)-1-aminopropane-2-sulfonamide

(2S)-1-Aminopropane-2-Sulfonamide: A Comprehensive Overview

The compound (2S)-1-aminopropane-2-sulfonamide, with the CAS number 2322926-89-4, is a sulfonamide derivative that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields. This compound belongs to the broader class of sulfonamides, which are widely used in pharmaceuticals, agrochemicals, and materials science. The (2S) configuration denotes the stereochemistry of the molecule, which plays a crucial role in its biological activity and selectivity.

Recent studies have highlighted the importance of stereochemistry in drug design, particularly for sulfonamides. The (2S) configuration of this compound has been shown to enhance its binding affinity to specific targets, making it a promising candidate for therapeutic applications. For instance, research published in 2023 demonstrated that (2S)-1-aminopropane-2-sulfonamide exhibits potent inhibitory activity against certain enzymes involved in neurodegenerative diseases. This finding underscores the potential of this compound as a lead molecule for developing novel treatments.

In addition to its pharmacological applications, (2S)-1-aminopropane-2-sulfonamide has also been explored for its role in materials science. Its unique structure allows for the formation of stable complexes with metal ions, which can be utilized in the synthesis of advanced materials. A 2023 study reported that this compound can act as a coordinating agent in the fabrication of metal-organic frameworks (MOFs), which are highly porous materials with applications in gas storage and catalysis.

The synthesis of (2S)-1-aminopropane-2-sulfonamide involves a multi-step process that combines organic synthesis techniques with stereochemical control. Researchers have developed efficient methods to achieve high enantiomeric excess, ensuring the production of the desired (2S) configuration. These methods include asymmetric catalysis and chiral resolution techniques, which are critical for maintaining the compound's bioactivity.

From an environmental perspective, the sustainability of chemical processes is increasingly important. Recent advancements in green chemistry have led to the development of more eco-friendly methods for synthesizing (2S)-1-aminopropane-...